Cas no 42123-33-1 (3-Hydroxy-2-nitrobenzaldehyde)

3-Hydroxy-2-nitrobenzaldehyde is a nitro-substituted aromatic aldehyde with the molecular formula C₇H₅NO₄. This compound features both hydroxyl and nitro functional groups ortho to the formyl group, making it a versatile intermediate in organic synthesis. Its distinct reactivity profile enables applications in the preparation of pharmaceuticals, agrochemicals, and specialty dyes. The presence of electron-withdrawing and donating groups enhances its utility in condensation and cyclization reactions. It is particularly valued for its role in synthesizing heterocyclic compounds and as a building block for complex molecular frameworks. The compound is typically supplied as a crystalline solid with high purity, ensuring consistent performance in research and industrial processes.
3-Hydroxy-2-nitrobenzaldehyde structure
3-Hydroxy-2-nitrobenzaldehyde structure
Product Name:3-Hydroxy-2-nitrobenzaldehyde
CAS No:42123-33-1
MF:C7H5NO4
MW:167.118901968002
MDL:MFCD09753744
CID:1026066
PubChem ID:13756747
Update Time:2025-05-24

3-Hydroxy-2-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-2-nitrobenzaldehyde
    • ADSNHKTXYJZXDF-UHFFFAOYSA-N
    • SCHEMBL18573752
    • EN300-218645
    • Z1255446860
    • DTXSID00548518
    • SCHEMBL2422942
    • hydroxynitrobenzaldehyde
    • CS-0102239
    • MFCD09753744
    • AKOS016005866
    • 42123-33-1
    • DB-348251
    • CS-16700
    • MDL: MFCD09753744
    • Inchi: 1S/C7H5NO4/c9-4-5-2-1-3-6(10)7(5)8(11)12/h1-4,10H
    • InChI Key: ADSNHKTXYJZXDF-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(C=O)=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 167.02185764g/mol
  • Monoisotopic Mass: 167.02185764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 83.1Ų

3-Hydroxy-2-nitrobenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014000395-250mg
3-Hydroxy-2-nitrobenzaldehyde
42123-33-1 97%
250mg
$504.00 2023-09-01
Alichem
A014000395-500mg
3-Hydroxy-2-nitrobenzaldehyde
42123-33-1 97%
500mg
$823.15 2023-09-01
Alichem
A014000395-1g
3-Hydroxy-2-nitrobenzaldehyde
42123-33-1 97%
1g
$1534.70 2023-09-01
Chemenu
CM184031-5g
3-hydroxy-2-nitrobenzaldehyde
42123-33-1 95%
5g
$528 2021-06-16
Chemenu
CM184031-10g
3-hydroxy-2-nitrobenzaldehyde
42123-33-1 95%
10g
$795 2021-06-16
Chemenu
CM184031-25g
3-hydroxy-2-nitrobenzaldehyde
42123-33-1 95%
25g
$1328 2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MO112-50mg
3-Hydroxy-2-nitrobenzaldehyde
42123-33-1 95%
50mg
572.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MO112-200mg
3-Hydroxy-2-nitrobenzaldehyde
42123-33-1 95%
200mg
1431.0CNY 2021-07-14
Apollo Scientific
OR510181-100mg
3-Hydroxy-2-nitrobenzaldehyde
42123-33-1 >98%
100mg
£158.00 2023-09-01
abcr
AB555627-250 mg
3-Hydroxy-2-nitrobenzaldehyde; .
42123-33-1
250MG
€251.00 2023-04-13

Additional information on 3-Hydroxy-2-nitrobenzaldehyde

Comprehensive Analysis of 3-Hydroxy-2-nitrobenzaldehyde (CAS No. 42123-33-1): Properties, Applications, and Industry Insights

3-Hydroxy-2-nitrobenzaldehyde (CAS No. 42123-33-1) is a versatile organic compound widely recognized for its unique chemical structure and functional properties. This yellow crystalline solid belongs to the class of nitroaromatic aldehydes, combining a hydroxyl group (-OH) and a nitro group (-NO2) on a benzaldehyde backbone. Its molecular formula, C7H5NO4, and molecular weight of 167.12 g/mol make it a valuable intermediate in synthetic chemistry. Researchers frequently search for "3-Hydroxy-2-nitrobenzaldehyde synthesis" or "CAS 42123-33-1 applications," reflecting its growing importance in pharmaceuticals and agrochemicals.

The compound’s solubility profile is a key focus area, with solubility observed in polar solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), while being sparingly soluble in water. This property makes it ideal for reactions requiring controlled polarity environments. Recent studies highlight its role in designing fluorescent probes, as the nitro and hydroxyl groups enable selective binding to metal ions—a topic trending in "chemical sensor development" discussions. The compound’s melting point (reported between 160–165°C) and stability under inert conditions are critical for storage and handling protocols.

In the pharmaceutical sector, 3-Hydroxy-2-nitrobenzaldehyde serves as a precursor for heterocyclic compounds such as quinazolines and benzoxazoles, which are scaffolds in drug discovery. Searches for "nitrobenzaldehyde derivatives in medicine" have surged, linking to its potential in antimicrobial and anti-inflammatory agents. Additionally, its electrophilic reactivity at the aldehyde group facilitates condensation reactions, making it a staple in synthesizing Schiff bases—a class of compounds explored for catalytic and material science applications.

Environmental and safety considerations are paramount in modern research. While 42123-33-1 is not classified as hazardous under standard regulations, proper lab practices (e.g., ventilation, PPE) are recommended. The compound’s biodegradability and eco-friendly derivatives align with the "green chemistry" trend, addressing queries like "sustainable nitroaromatic synthesis." Analytical techniques such as HPLC, GC-MS, and NMR are typically employed for purity verification, ensuring compliance with industry standards.

Market insights reveal rising demand for 3-Hydroxy-2-nitrobenzaldehyde in Asia-Pacific regions, driven by expanding R&D in specialty chemicals. Suppliers often list it under "high-purity benzaldehyde derivatives" catalogs, with pricing influenced by scale and purity (≥97% technical grade vs. ≥99% analytical grade). Future applications may include organic electronics, where its conjugated system could contribute to light-emitting materials—a hotspot in "advanced material innovation" searches.

In conclusion, 3-Hydroxy-2-nitrobenzaldehyde (CAS No. 42123-33-1) exemplifies the intersection of traditional organic chemistry and cutting-edge applications. From drug intermediates to sensor technologies, its multifunctionality continues to inspire research, as evidenced by its prominence in academic and industrial queries. Ongoing studies on its structure-activity relationships and derivative optimization will likely expand its utility further.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen